![molecular formula C4H10ClNO2 B1398871 (3R,4R)-Pyrrolidine-3,4-diol hydrochloride CAS No. 1104000-68-1](/img/structure/B1398871.png)
(3R,4R)-Pyrrolidine-3,4-diol hydrochloride
Overview
Description
(3R,4R)-Pyrrolidine-3,4-diol hydrochloride, also known as 3,4-PD, is a cyclic organic compound with the molecular formula C5H11NO2·HCl. It is a white, odorless powder that is used as a chiral building block for the synthesis of a variety of compounds, including pharmaceuticals and biologically active compounds. It is also used as a reagent in a variety of chemical reactions. 3,4-PD has been studied extensively due to its wide range of applications in the laboratory and its potential therapeutic applications.
Scientific Research Applications
Anticancer Properties
(3R,4R)-Pyrrolidine-3,4-diol hydrochloride derivatives have shown promise in cancer research. For instance, certain pyrrolidine-3,4-diol derivatives inhibit the growth of human tumor cells, including glioblastoma and melanoma cells. This inhibition is enhanced when these compounds are modified with lipophilic groups, which improves their bioavailability (Fiaux et al., 2005). Additionally, some pyrrolidine 3,4-diol derivatives demonstrate anticancer activity in pancreatic cancer cell lines (Steimer et al., 2014).
Inhibitory Effects on Glycosidases
The inhibitory effects of pyrrolidine derivatives on glycosidases have been extensively studied. Certain derivatives act as potent inhibitors of alpha-mannosidase, which could have therapeutic implications (Popowycz et al., 2004). These inhibitors show selectivity, as some are more effective on specific types of glycosidases.
Potential in Treating Thrombosis
(3R,4R)-Pyrrolidine-3,4-dicarboxylic acid amides from this chemical class have shown potential as factor Xa inhibitors, which are important in the treatment of thrombosis. One such compound, R1663, has completed Phase I clinical trials, indicating its potential in this field (Anselm et al., 2010).
Applications in Molecular Biology
These compounds have also found applications in molecular biology. For example, N-(Pyren-1-ylmethyl)-(3R,4R)-4-(hydroxymethyl)pyrrolidin-3-ol derivatives have been synthesized and incorporated into oligodeoxynucleotides, forming intercalating nucleic acids (INAs). This has implications for the study of DNA and RNA duplex stability (Filichev & Pedersen, 2003).
Antiviral Research
In the field of antiviral research, certain pyrrolidine derivatives are investigated as inhibitors of influenza neuraminidase. This research is crucial for the development of new antiviral drugs, particularly against influenza (Wang et al., 2001).
Safety and Hazards
properties
IUPAC Name |
(3R,4R)-pyrrolidine-3,4-diol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2.ClH/c6-3-1-5-2-4(3)7;/h3-7H,1-2H2;1H/t3-,4-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VADWFRGDDJHKNB-VKKIDBQXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1)O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1104000-68-1 | |
Record name | (3R,4R)-pyrrolidine-3,4-diol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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